Cas no 333743-68-3 (2-Bromo-7-chloro-5-[[(2,3-difluorophenyl)methyl]thio]thiazolo[4,5-d]pyrimidine)

• Product Name: 2-Bromo-7-chloro-5-[[(2,3-difluorophenyl)methyl]thio]thiazolo[4,5-d]pyrimidine
• CAS No: 333743-68-3
• MF: C₁₂H₅BrClF₂N₃S₂
• MW: 408.672004461288
• CID: 2140642
• PubChem ID: 22671334
• Update Time: 2025-08-04

2-Bromo-7-chloro-5-[[(2,3-difluorophenyl)methyl]thio]thiazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-chloro-5-[[(2,3-difluorophenyl)methyl]thio]thiazolo[4,5-d]pyrimidine
• 333743-68-3
• LTA02363
• SCHEMBL843318
• 2-bromo-7-chloro-5-[(2,3-difluorophenyl)methylsulfanyl]-[1,3]thiazolo[4,5-d]pyrimidine
• DB-338232
• HINAKSCNUKEQSV-UHFFFAOYSA-N
• 2-Bromo-7-chloro-5-((2,3-difluorobenzyl)thio)thiazolo[4,5-d]pyrimidine

• Inchi： 1S/C12H5BrClF2N3S2/c13-11-18-10-8(21-11)9(14)17-12(19-10)20-4-5-2-1-3-6(15)7(5)16/h1-3H,4H2
• InChI Key： HINAKSCNUKEQSV-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C(=NC(=N2)SCC2C=CC=C(C=2F)F)Cl)S1

Computed Properties

• Exact Mass: 406.87649Da
• Monoisotopic Mass: 406.87649Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 92.2Ų

Additional information on 2-Bromo-7-chloro-5-[[(2,3-difluorophenyl)methyl]thio]thiazolo[4,5-d]pyrimidine

2-Bromo-7-chloro-5-[[(2,3-difluorophenyl)methyl]thio]thiazolo[4,5-d]pyrimidine: A Comprehensive Overview

The compound with CAS No 333743-68-3, known as 2-Bromo-7-chloro-5-[[(2,3-difluorophenyl)methyl]thio]thiazolo[4,5-d]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidines, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a thiazolo[4,5-d]pyrimidine core, which is a fused bicyclic system combining a thiazole ring and a pyrimidine ring. This core is further substituted with a bromine atom at position 2, a chlorine atom at position 7, and a [(2,3-difluorophenyl)methyl]thio group at position 5.

The thiazolo[4,5-d]pyrimidine framework is a key structural element in this compound, contributing to its unique chemical properties and biological activity. Recent studies have highlighted the importance of such heterocyclic systems in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The substitution pattern of this molecule—specifically the presence of halogen atoms (bromine and chlorine) and the thioether group—plays a crucial role in modulating its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

The [(2,3-difluorophenyl)methyl]thio group attached at position 5 introduces additional complexity to the molecule's structure. This group not only enhances the molecule's lipophilicity but also serves as a potential site for further functionalization or bioisosteric replacement in drug design. Recent research has demonstrated that such substitutions can significantly influence the compound's binding affinity to target proteins, making it a promising candidate for further exploration in therapeutic applications.

From a synthetic perspective, the preparation of 2-Bromo-7-chloro-5-[[(2,3-difluorophenyl)methyl]thio]thiazolo[4,5-d]pyrimidine involves multi-step organic synthesis strategies. These typically include nucleophilic aromatic substitution reactions, thiolation processes, and halogenation steps to achieve the desired substitution pattern on the thiazolopyrimidine core. The synthesis of such complex molecules often requires meticulous control over reaction conditions to ensure high yields and purity.

In terms of biological activity, this compound has been investigated for its potential as an anti-cancer agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key cellular pathways involved in tumor growth and metastasis. Additionally, its ability to modulate kinase activity makes it a valuable tool in exploring novel therapeutic strategies for oncology.

Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with target proteins and have guided further optimization efforts to enhance its potency and selectivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

In conclusion, 2-Bromo-7-chloro-5-[[(2,3-difluorophenyl)methyl]thio]thiazolo[4,5-d]pyrimidine represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological profile make it a compelling candidate for further research and development in the pursuit of innovative therapeutic agents.